Cas no 338960-03-5 (3-(4-chloro-2-methylphenoxy)-5-(trifluoromethyl)pyridine-2-carbonitrile)

• Product Name: 3-(4-chloro-2-methylphenoxy)-5-(trifluoromethyl)pyridine-2-carbonitrile
• CAS No: 338960-03-5
• CID: 4648061
• Update Time: 2025-10-31

3-(4-chloro-2-methylphenoxy)-5-(trifluoromethyl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-methylphenoxy)-5-(trifluoromethyl)pyridine-2-carbonitrile

Additional information on 3-(4-chloro-2-methylphenoxy)-5-(trifluoromethyl)pyridine-2-carbonitrile

3-(4-Chloro-2-methylphenoxy)-5-(trifluoromethyl)pyridine-2-carbonitrile (CAS No. 338960-03-5): A Versatile Chemical Compound for Modern Applications

In the realm of specialized chemical compounds, 3-(4-chloro-2-methylphenoxy)-5-(trifluoromethyl)pyridine-2-carbonitrile (CAS No. 338960-03-5) stands out as a molecule of significant interest due to its unique structural features and broad applicability. This compound, often referred to by its systematic name or abbreviated as 3-CMP-TFPC, combines a pyridine core with chloro, methylphenoxy, and trifluoromethyl substituents, making it a valuable intermediate in pharmaceuticals, agrochemicals, and material science.

The pyridine-2-carbonitrile moiety is a key functional group in this compound, contributing to its reactivity and versatility. Researchers and industries are increasingly exploring its potential in the synthesis of novel heterocyclic compounds, which are pivotal in drug discovery and crop protection. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, traits highly sought after in modern bioactive molecules.

One of the most discussed topics in chemical forums and search queries revolves around the synthetic pathways for 3-(4-chloro-2-methylphenoxy)-5-(trifluoromethyl)pyridine-2-carbonitrile. Common questions include: "How is this compound synthesized?" and "What are its primary applications?" The answer lies in its multi-step synthesis, often involving palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions. These methods are frequently optimized for scalability and yield, catering to industrial demands.

Another trending focus is the compound's role in agrochemical innovation. With the global push for sustainable farming, 3-CMP-TFPC has been investigated as a precursor for herbicides and fungicides. Its structural motifs align with the mode of action of certain commercial products, sparking interest in patent literature and R&D pipelines. Searches like "herbicides with pyridine derivatives" often lead to discussions about this compound's potential.

In the pharmaceutical sector, the trifluoromethylpyridine scaffold is renowned for its ability to improve drug bioavailability. 3-(4-Chloro-2-methylphenoxy)-5-(trifluoromethyl)pyridine-2-carbonitrile is no exception, with studies highlighting its utility in designing kinase inhibitors and anti-inflammatory agents. Queries such as "TFMP derivatives in drug development" frequently cite this compound as a case study.

From an SEO perspective, keywords like "CAS 338960-03-5 supplier", "3-CMP-TFPC applications", and "pyridine-2-carbonitrile synthesis" are highly relevant. These terms reflect user intent, ranging from procurement to academic research. Incorporating such long-tail keywords ensures the content aligns with search trends while maintaining technical accuracy.

Environmental and regulatory considerations are also hot topics. While 3-(4-chloro-2-methylphenoxy)-5-(trifluoromethyl)pyridine-2-carbonitrile is not classified as hazardous under major regulatory frameworks, its handling and disposal must adhere to green chemistry principles. Searches like "environmental impact of trifluoromethyl compounds" underscore the need for sustainable practices in its use.

In summary, 3-(4-chloro-2-methylphenoxy)-5-(trifluoromethyl)pyridine-2-carbonitrile (CAS No. 338960-03-5) is a multifaceted compound bridging gaps between academia and industry. Its applications in pharmaceuticals, agrochemicals, and material science, coupled with its synthetic accessibility, make it a staple in modern chemistry. As research evolves, so too will its prominence in answering pressing scientific and industrial challenges.